Cas no 2138227-43-5 (3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile)

• Product Name: 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile
• CAS No: 2138227-43-5
• MF: C₁₁H₁₀N₄S
• MW: 230.288899898529
• CID: 6427954
• PubChem ID: 165856939
• Update Time: 2025-10-29

3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2138227-43-5
• 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile
• EN300-741604

• Inchi： 1S/C11H10N4S/c12-5-11-8(1-4-16-11)9-6-14-15-3-2-13-7-10(9)15/h1,4,6,13H,2-3,7H2
• InChI Key： JRUAZRISVXYBGJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C#N)C1C=NN2CCNCC2=1

Computed Properties

• Exact Mass: 230.06261751g/mol
• Monoisotopic Mass: 230.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.9Ų

Additional information on 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile

Introduction to 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile (CAS No. 2138227-43-5)

3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile, a compound with the CAS number 2138227-43-5, is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile consists of a thiophene ring fused to a pyrazolo[1,5-a]pyrazine moiety. The presence of the nitrile group at the 2-position of the thiophene ring adds to its chemical versatility and reactivity. This combination of structural elements confers the compound with unique electronic and steric properties that are crucial for its biological activity.

Recent studies have highlighted the potential of 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile has also shown promise as an antitumor agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of cell cycle progression and the inhibition of angiogenesis. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs.

The pharmacokinetic properties of 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile have also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics make it a suitable candidate for further development into a drug candidate for clinical trials.

Safety and toxicity assessments are critical components in the drug development process. Preliminary toxicological studies on 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in preclinical models. However, more comprehensive safety evaluations are necessary to ensure its safety profile before advancing to human trials.

The synthesis of 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile has been optimized using modern synthetic methodologies. The most common approach involves a multi-step synthesis starting from readily available starting materials. Key steps include the formation of the pyrazolo[1,5-a]pyrazine core through cyclization reactions followed by functionalization to introduce the thiophene and nitrile groups. The synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, 3-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl}thiophene-2-carbonitrile (CAS No. 2138227-43-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Continued investigation into its mechanisms of action and clinical efficacy will likely uncover additional benefits and uses for this intriguing molecule.